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Compound of Interest

Compound Name:
2-(Benzyloxy)-4-

methylbenzaldehyde

Cat. No.: B2972291 Get Quote

An In-depth Technical Guide to 2-(Benzyloxy)-4-methylbenzaldehyde: Properties, Synthesis,

and Reactivity

Introduction
2-(Benzyloxy)-4-methylbenzaldehyde is a substituted aromatic aldehyde that serves as a

valuable intermediate in organic synthesis. Its molecular architecture, featuring a reactive

aldehyde group, a sterically influential benzyloxy protecting group, and an electron-donating

methyl group, provides a unique platform for the construction of complex molecular scaffolds.

This guide offers a comprehensive technical overview intended for researchers, chemists, and

drug development professionals, delving into the compound's physicochemical properties,

synthetic pathways, characteristic reactivity, and handling protocols. The strategic placement of

its functional groups dictates its utility as a building block for a diverse range of chemical

entities, particularly within the realm of medicinal chemistry and materials science.

Physicochemical Properties
The fundamental properties of 2-(Benzyloxy)-4-methylbenzaldehyde are critical for its

handling, storage, and application in synthetic protocols. These properties are summarized in

the table below.
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Property Value Reference

IUPAC Name
2-(Benzyloxy)-4-

methylbenzaldehyde

CAS Number 154478-35-0 [1]

Molecular Formula C₁₅H₁₄O₂ [2]

Molecular Weight 226.27 g/mol [2]

Appearance Light brown to brown solid [1]

Melting Point 105-108 °C [1]

Boiling Point 379.9±27.0 °C (Predicted) [1]

Density 1.119±0.06 g/cm³ (Predicted) [1]

Storage Temperature 2-8°C, stored under nitrogen [1]

Synthesis of 2-(Benzyloxy)-4-methylbenzaldehyde
The most direct and common synthetic route to 2-(Benzyloxy)-4-methylbenzaldehyde is

through the Williamson ether synthesis. This method involves the O-alkylation of the

corresponding phenol, 2-hydroxy-4-methylbenzaldehyde, with a benzyl halide in the presence

of a base. The hydroxyl group of the starting salicylaldehyde derivative is deprotonated by the

base to form a phenoxide, which then acts as a nucleophile, attacking the electrophilic benzylic

carbon of the benzyl halide to form the benzyl ether.

Experimental Protocol: Benzylation of 2-Hydroxy-4-
methylbenzaldehyde
This protocol is based on established procedures for the benzylation of substituted phenols.[3]

[4]

Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 2-hydroxy-4-methylbenzaldehyde (1.0 equivalent) in a suitable polar

aprotic solvent such as acetone or acetonitrile.
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Addition of Base: Add an excess of a weak base, typically anhydrous potassium carbonate

(K₂CO₃, 2.0-3.0 equivalents), to the solution. The base will neutralize the phenolic proton.

Addition of Alkylating Agent: To the stirred suspension, add benzyl bromide or benzyl chloride

(1.1-1.2 equivalents) dropwise at room temperature.

Reaction: Heat the reaction mixture to reflux and maintain this temperature for 12-24 hours.

Monitor the reaction's progress using Thin Layer Chromatography (TLC) by observing the

disappearance of the starting phenol.

Work-up: After the reaction is complete, cool the mixture to room temperature and filter off

the inorganic salts. Concentrate the filtrate under reduced pressure to remove the solvent.

Extraction: Dissolve the crude residue in an organic solvent immiscible with water, such as

ethyl acetate or dichloromethane. Wash the organic layer sequentially with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate the solvent in vacuo. The resulting crude product can be purified by

recrystallization from a suitable solvent system (e.g., ethanol/water) or by column

chromatography on silica gel to yield pure 2-(benzyloxy)-4-methylbenzaldehyde.
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Reaction Setup

Reaction

Work-up & Purification

1. Dissolve 2-hydroxy-4-methylbenzaldehyde in Acetone

2. Add K₂CO₃

3. Add Benzyl Bromide

4. Heat to Reflux (12-24h)

5. Monitor by TLC

6. Cool and Filter Salts

7. Concentrate Filtrate

8. Extraction with Ethyl Acetate

9. Purify by Recrystallization

Pure 2-(Benzyloxy)-4-
methylbenzaldehyde

Click to download full resolution via product page

Caption: Synthetic workflow for 2-(benzyloxy)-4-methylbenzaldehyde.
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Spectroscopic Characterization
The structural confirmation of 2-(Benzyloxy)-4-methylbenzaldehyde relies on standard

spectroscopic techniques. While specific experimental spectra are proprietary, the expected

chemical shifts and signals can be reliably predicted based on its structure and data from

analogous compounds.[5][6]

Technique Expected Observations

¹H NMR

~10.3 ppm: Singlet, 1H (aldehyde proton, -

CHO).~7.2-7.8 ppm: Multiplets, 8H (aromatic

protons).~5.1 ppm: Singlet, 2H (benzylic

protons, -O-CH₂-Ph).~2.4 ppm: Singlet, 3H

(methyl protons, -CH₃).

¹³C NMR

~191 ppm: Aldehyde carbonyl carbon.~160

ppm: Aromatic carbon attached to the benzyloxy

group.~120-145 ppm: Other aromatic

carbons.~70 ppm: Benzylic carbon (-O-CH₂-

Ph).~21 ppm: Methyl carbon.

IR (Infrared)

~1680-1700 cm⁻¹: Strong C=O stretch

(aldehyde).~2720, 2820 cm⁻¹: C-H stretch

(aldehyde).~1250 cm⁻¹: C-O stretch (aryl

ether).~3030 cm⁻¹: Aromatic C-H stretch.

Mass Spec (MS)
m/z 226.27: Molecular ion peak [M]⁺

corresponding to C₁₅H₁₄O₂.

Chemical Reactivity
The reactivity of 2-(Benzyloxy)-4-methylbenzaldehyde is dictated by its three principal

functional components: the aldehyde, the benzyloxy group, and the substituted aromatic ring.

The Aldehyde Group: As the most reactive site, the aldehyde's carbonyl carbon is highly

electrophilic. It readily undergoes nucleophilic addition reactions. Common transformations

include:
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Condensation Reactions: Participation in Knoevenagel, aldol, and Wittig reactions to form

new carbon-carbon bonds.[7][8]

Reductive Amination: Formation of amines via reaction with an amine and a reducing

agent.

Oxidation: Conversion to the corresponding carboxylic acid using oxidizing agents like

potassium permanganate or chromic acid.

Reduction: Conversion to the corresponding benzyl alcohol using reducing agents like

sodium borohydride (NaBH₄).

The Benzyloxy Group: This group primarily serves as a protecting group for the phenol. Its

key reaction is debenzylation, typically achieved through catalytic hydrogenation (e.g., H₂

gas with a Palladium-on-carbon catalyst). This reaction cleaves the benzyl ether to

regenerate the free hydroxyl group, a crucial step in multi-step syntheses. The bulky nature

of this group also provides significant steric hindrance at the ortho position, which can

influence the approach of reagents to the adjacent aldehyde group.[9]

The Aromatic Ring: The ring is activated towards electrophilic aromatic substitution. The

benzyloxy group (an alkoxy group) is a strong activating, ortho-, para-directing group, while

the methyl group is a weaker activating, ortho-, para-directing group. Their combined

influence strongly directs incoming electrophiles to the positions ortho and para to the

activating groups, primarily the C3 and C5 positions.

Aldehyde Reactions Protecting Group Cleavage Aromatic Ring Reactions

2-(Benzyloxy)-4-methylbenzaldehyde

Carboxylic Acid

 [O] 

Benzyl Alcohol

 [H] e.g., NaBH₄ 

Alkene

 Wittig Reagent 

Amine

 R₂NH, [H] 

2-Hydroxy-4-methylbenzaldehyde

 H₂, Pd/C 

Substituted Ring Derivative

 Electrophile (E⁺) 

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pdf.benchchem.com/123/The_Pivotal_Role_of_2_Benzyloxy_4_fluorobenzaldehyde_in_Modern_Medicinal_Chemistry.pdf
https://pdf.benchchem.com/123/An_In_depth_Technical_Guide_to_the_Reactivity_of_the_Aldehyde_Group_in_2_Benzyloxy_4_fluorobenzaldehyde.pdf
https://pdf.benchchem.com/123/A_Comparative_Guide_to_the_Reactivity_of_2_Benzyloxy_4_fluorobenzaldehyde_and_2_4_difluorobenzaldehyde.pdf
https://www.benchchem.com/product/b2972291?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2972291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Key reactivity pathways for 2-(benzyloxy)-4-methylbenzaldehyde.

Applications in Research and Development
While specific applications for 2-(Benzyloxy)-4-methylbenzaldehyde are not extensively

documented in public literature, its structural motifs are highly relevant in medicinal chemistry.

[10] Structurally related benzyloxybenzaldehyde derivatives are recognized as crucial building

blocks for novel therapeutic agents. For instance, 2-(benzyloxy)-4-fluorobenzaldehyde is a key

scaffold for designing molecules with enhanced pharmacological properties, including inhibitors

of enzymes like aldehyde dehydrogenase (ALDH), which is implicated in cancer.[7] The

aldehyde functionality provides a versatile handle for constructing a wide array of bioactive

molecules through transformations like Schiff base formation and aldol condensations.[7]

Therefore, 2-(Benzyloxy)-4-methylbenzaldehyde is a promising precursor for the synthesis of

complex heterocyclic systems and other scaffolds of interest in drug discovery programs.

Safety and Handling
As a laboratory chemical, 2-(Benzyloxy)-4-methylbenzaldehyde requires careful handling.

While a full toxicological profile is not available, data from structurally similar compounds

suggests it should be treated as a potential irritant.

Hazard Classification: Although not universally classified, related compounds are often

labeled with GHS hazard statements indicating they may cause skin irritation, serious eye

irritation, and respiratory irritation.[2][11][12]

Handling Precautions:

Use only in a well-ventilated area or under a chemical fume hood.[11]

Wear appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat.[12]

Avoid breathing dust, fumes, or vapors.[11]

Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1] For

long-term stability, storage at 2-8°C under an inert atmosphere like nitrogen is
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recommended.[1]

Conclusion
2-(Benzyloxy)-4-methylbenzaldehyde is a synthetically versatile aromatic aldehyde with

significant potential as an intermediate in advanced organic synthesis. Its properties are well-

defined by the interplay of its aldehyde, benzyl ether, and methyl-substituted aromatic

functionalities. A firm understanding of its synthesis, spectroscopic identity, and predictable

reactivity is essential for leveraging this compound in the design and execution of synthetic

routes targeting novel molecules in pharmaceuticals and materials science. Adherence to

proper safety and handling protocols is mandatory to ensure its safe and effective use in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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